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Compound of Interest

Compound Name: 2,4-Dimethylpentanal

Cat. No.: B3050699

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2,4-Dimethylpentanal, a
branched-chain aliphatic aldehyde, for its potential use in fragrance formulations. This
document outlines its chemical and physical properties, olfactory characteristics, and
recommended protocols for its evaluation and application. Due to limited publicly available data
specifically for 2,4-Dimethylpentanal, some information presented is based on the general
properties of aliphatic aldehydes and structurally similar molecules.

Chemical and Physical Properties

2,4-Dimethylpentanal is a colorless liquid with a strong, pungent odor.[1] It is a branched-
chain aldehyde, a class of organic compounds known for their use as fragrance ingredients.[1]

[2]
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Property

Value

Reference

Chemical Name

2,4-Dimethylpentanal

[L1(3][41[5][€]

pentanal, 2,4-dimethyl-;

Synonyms Valeraldehyde, 2,4-dimethyl- s

CAS Number 27944-79-2 [113]1[4][5]16]
Molecular Formula C7H140 [L1[31[41[5]16]
Molecular Weight 114.19 g/mol [3][4][6]
Boiling Point 134.5 °C at 760 mmHg [1]

Flash Point 33.4°C [1]

Density 0.803 g/cm? [1]

Vapor Pressure

8.08 mmHg at 25°C

[1]

Refractive Index

1.401

[1]

Solubility

Insoluble in water; soluble in

organic solvents.

Olfactory Profile and Applications

While specific, detailed sensory data for 2,4-Dimethylpentanal is scarce in public literature, a

representative olfactory profile can be constructed based on the general characteristics of

aliphatic aldehydes used in perfumery.[7][8][9][10]

Odor Description: A powerful and diffusive aroma with the following potential facets:

Aldehydic: Soapy, waxy, and slightly metallic, characteristic of this chemical family.[7][8][9]
Green: Fresh, leafy notes that can add a natural lift to a fragrance.
Citrus: A subtle zesty character, reminiscent of orange or lemon peel.[7]

Fatty/Waxy: A rich, substantive quality that can enhance floral and fruity compositions.[7][8]
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Applications in Fragrance Formulation: 2,4-Dimethylpentanal can be utilized as a key
component in the production of fragrances and perfumes, contributing to their unique scents.[1]
Its powerful nature suggests it should be used in trace amounts to achieve the desired effect.

o Fine Fragrance: Can be used to add a sparkling and diffusive top note to floral-aldehydic,
citrus, and green fragrance compositions.

o Personal Care Products (Soaps, Lotions): Its soapy facet can enhance the perception of
cleanliness.

» Household Products (Detergents, Air Fresheners): Can provide a fresh and clean aroma.[7]

Recommended Use Levels: Specific use levels for 2,4-Dimethylpentanal are not publicly
documented. However, based on the potency of similar aliphatic aldehydes, it is recommended
to start with dilutions of 0.1% or lower in the fragrance concentrate and adjust based on the
desired outcome. For comparison, (E)-2-pentenal is recommended for use at up to 0.5% in the
fragrance concentrate.[11]

Experimental Protocols
Sensory Evaluation: Odor Profile and Intensity

This protocol outlines the methodology for determining the olfactory characteristics of 2,4-
Dimethylpentanal using a trained sensory panel.

Objective: To establish a detailed olfactory profile and assess the perceived intensity of 2,4-
Dimethylpentanal.

Materials:

2,4-Dimethylpentanal (high purity)

Odorless solvent (e.g., diethyl phthalate or ethanol)

Glass vials with caps

Olfactory smelling strips (blotters)
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e Sensory evaluation booths with controlled ventilation and lighting[12]
» Data collection software or forms
Procedure:
o Panelist Selection and Training:
o Recruit 10-15 panelists based on their olfactory acuity and descriptive abilities.

o Train the panel on a range of standard odorants to develop a consensus vocabulary for
fragrance description.

e Sample Preparation:

o Prepare a series of dilutions of 2,4-Dimethylpentanal in the chosen solvent (e.g., 10%,
1%, 0.1%, 0.01%).

e Evaluation:
o Dip smelling strips into each dilution to a depth of 1 cm.
o Present the smelling strips to the panelists in a randomized and blind manner.

o Panelists evaluate the odor at different time intervals (top note, mid note, dry down) and
record their descriptions and intensity ratings on a standardized scale (e.g., a 10-point
scale).

o Data Analysis:
o Compile the descriptive terms and intensity ratings from all panelists.

o Analyze the frequency of use for each descriptor to build a comprehensive olfactory
profile.

o Calculate the mean intensity ratings at each concentration and time point.
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Sensory Evaluation Workflow

Determination of Odor Detection Threshold

This protocol describes the determination of the odor detection threshold (ODT) of 2,4-
Dimethylpentanal using the ascending concentration series and three-alternative forced-
choice (3-AFC) method.

Objective: To determine the lowest concentration of 2,4-Dimethylpentanal that is perceivable
by a sensory panel.

Materials:

e 2,4-Dimethylpentanal (high purity)

» Odor-free water or air as the medium

o Aseries of dilutions of 2,4-Dimethylpentanal in the chosen medium

o Three identical sniffing bottles or ports for each dilution level, two containing the blank
medium and one containing the diluted odorant.

e Panel of at least 10 trained assessors.
Procedure:

o Sample Preparation: Prepare a wide range of dilutions of 2,4-Dimethylpentanal in the
chosen medium, starting from a concentration that is expected to be below the detection
threshold.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b3050699?utm_src=pdf-body-img
https://www.benchchem.com/product/b3050699?utm_src=pdf-body
https://www.benchchem.com/product/b3050699?utm_src=pdf-body
https://www.benchchem.com/product/b3050699?utm_src=pdf-body
https://www.benchchem.com/product/b3050699?utm_src=pdf-body
https://www.benchchem.com/product/b3050699?utm_src=pdf-body
https://www.benchchem.com/product/b3050699?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Presentation: Present the samples to the panelists in an ascending order of concentration. At
each concentration level, the panelist is presented with three samples (two blanks and one
with the odorant) and asked to identify the odorous sample.

o Data Collection: Record the responses of each panelist at each concentration level. A correct
identification is recorded as a "detection."

» Threshold Calculation: The odor detection threshold is defined as the concentration at which
50% of the panel can correctly detect the odor.[13] This can be calculated using statistical
methods such as the geometric mean of the last concentration not detected and the first
concentration that was detected for each panelist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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